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Compound of Interest

1-Fluoro-3,5-dichloropyridinium
Compound Name:
triflate

Cat. No.: B012115

An In-depth Technical Guide to 1-Fluoro-3,5-
dichloropyridinium triflate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,
and available physicochemical and spectral data for 1-Fluoro-3,5-dichloropyridinium triflate.
The information is intended to support research and development activities in organic synthesis
and drug discovery.

Molecular Structure and Formula

1-Fluoro-3,5-dichloropyridinium triflate is an organic salt consisting of a 1-fluoro-3,5-
dichloropyridinium cation and a trifluoromethanesulfonate (triflate) anion.

Molecular Formula: CeH3Cl2FaNO3S[1]
Canonical SMILES: C1=C(C=--INVALID-LINK--F)CI.C(F)(F)(F)S(=0)(=0)[0-][2]

The cationic portion features a pyridine ring substituted with two chlorine atoms at the 3 and 5
positions and a fluorine atom attached to the nitrogen, rendering it a potent electrophilic
fluorinating agent. The triflate anion is a stable, non-nucleophilic counterion.
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Molecular Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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